Cas no 1806960-88-2 (3-(Chloromethyl)-2-cyano-5-(difluoromethyl)pyridine-4-acetic acid)

• Product Name: 3-(Chloromethyl)-2-cyano-5-(difluoromethyl)pyridine-4-acetic acid
• CAS No: 1806960-88-2
• MF: C₁₀H₇ClF₂N₂O₂
• MW: 260.624588251114
• CID: 4882372
• Update Time: 2025-05-24

3-(Chloromethyl)-2-cyano-5-(difluoromethyl)pyridine-4-acetic acid Chemical and Physical Properties

Names and Identifiers

• 3-(Chloromethyl)-2-cyano-5-(difluoromethyl)pyridine-4-acetic acid

• Inchi： 1S/C10H7ClF2N2O2/c11-2-6-5(1-9(16)17)7(10(12)13)4-15-8(6)3-14/h4,10H,1-2H2,(H,16,17)
• InChI Key： LZKKTTPGTWZCAK-UHFFFAOYSA-N
• SMILES： ClCC1C(C#N)=NC=C(C(F)F)C=1CC(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 332
• XLogP3: 1.4
• Topological Polar Surface Area: 74

Additional information on 3-(Chloromethyl)-2-cyano-5-(difluoromethyl)pyridine-4-acetic acid

Comprehensive Overview of 3-(Chloromethyl)-2-cyano-5-(difluoromethyl)pyridine-4-acetic acid (CAS No. 1806960-88-2)

3-(Chloromethyl)-2-cyano-5-(difluoromethyl)pyridine-4-acetic acid (CAS No. 1806960-88-2) is a specialized pyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound, characterized by its unique chloromethyl, cyano, and difluoromethyl functional groups, has garnered attention for its potential in drug discovery and crop protection. Its molecular structure, combining a pyridine core with strategically placed substituents, makes it a versatile intermediate for synthesizing bioactive molecules.

The growing interest in pyridine-based compounds like 3-(Chloromethyl)-2-cyano-5-(difluoromethyl)pyridine-4-acetic acid aligns with current trends in precision medicine and sustainable agriculture. Researchers are increasingly exploring its role in developing small-molecule inhibitors targeting enzymes involved in inflammatory diseases and metabolic disorders. Additionally, its difluoromethyl moiety enhances metabolic stability, a critical factor in optimizing drug candidates for clinical trials.

From an agrochemical perspective, this compound's cyano and chloromethyl groups contribute to its utility in designing novel pesticides and herbicides. With the global push toward eco-friendly crop protection solutions, derivatives of 3-(Chloromethyl)-2-cyano-5-(difluoromethyl)pyridine-4-acetic acid are being investigated for their selective action against pests while minimizing environmental impact. This aligns with frequent search queries like "green chemistry in agrochemicals" and "next-generation pesticide intermediates."

The synthesis of CAS No. 1806960-88-2 typically involves multi-step reactions, including halogenation and cyanation of pyridine precursors. Recent advancements in flow chemistry have improved the yield and scalability of such processes, addressing industry demands for cost-effective production. Analytical techniques like HPLC and NMR are essential for verifying the purity of this compound, especially given its use in high-value applications.

In the context of AI-driven drug discovery, 3-(Chloromethyl)-2-cyano-5-(difluoromethyl)pyridine-4-acetic acid serves as a valuable scaffold for virtual screening. Computational models frequently highlight its structural features when predicting ligand-protein interactions, a topic trending in scientific forums. Its compatibility with click chemistry further expands its utility in creating diverse molecular libraries for high-throughput screening.

Regulatory considerations for this compound focus on its safe handling and storage, given its reactive functional groups. While not classified as hazardous under standard protocols, proper laboratory safety measures are recommended during its use. This aligns with frequently searched terms like "chemical handling best practices" and "lab safety for synthetic intermediates."

The market for pyridine derivatives like CAS No. 1806960-88-2 is projected to grow, driven by demand from the pharmaceutical and agrochemical sectors. Patent filings involving this compound have increased, particularly in areas like kinase inhibitors and fungicidal formulations, reflecting its commercial potential. Researchers and industry professionals often search for "patent landscape for pyridine intermediates" to track these developments.

In summary, 3-(Chloromethyl)-2-cyano-5-(difluoromethyl)pyridine-4-acetic acid represents a convergence of innovation in synthetic chemistry and applied sciences. Its multifaceted applications, from drug discovery to crop science, position it as a compound of enduring relevance in solving modern challenges across industries.